Cas no 1314739-23-5 (2-3-(difluoromethoxy)phenyl-2-methylpropanenitrile)

• Product Name: 2-3-(difluoromethoxy)phenyl-2-methylpropanenitrile
• CAS No: 1314739-23-5
• MF: C₁₁H₁₁F₂NO
• MW: 211.207949876785
• CID: 5820278
• PubChem ID: 165644934
• Update Time: 2025-05-24

2-3-(difluoromethoxy)phenyl-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-3-(difluoromethoxy)phenyl-2-methylpropanenitrile
• EN300-1931751
• 2-[3-(difluoromethoxy)phenyl]-2-methylpropanenitrile
• 1314739-23-5

• Inchi： 1S/C11H11F2NO/c1-11(2,7-14)8-4-3-5-9(6-8)15-10(12)13/h3-6,10H,1-2H3
• InChI Key： PFZDPNDFDOQBHB-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C(C#N)(C)C)F

Computed Properties

• Exact Mass: 211.08087030g/mol
• Monoisotopic Mass: 211.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 33Ų

Additional information on 2-3-(difluoromethoxy)phenyl-2-methylpropanenitrile

Recent Advances in the Study of 2-(3-(Difluoromethoxy)phenyl)-2-methylpropanenitrile (CAS: 1314739-23-5)

In recent years, the compound 2-(3-(difluoromethoxy)phenyl)-2-methylpropanenitrile (CAS: 1314739-23-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethoxy and nitrile functional groups, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-(3-(difluoromethoxy)phenyl)-2-methylpropanenitrile involves a multi-step process that includes the introduction of the difluoromethoxy group via nucleophilic substitution reactions. Recent studies have optimized this synthesis to improve yield and purity, making it more feasible for large-scale production. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

From a mechanistic perspective, this compound has been investigated for its role as a modulator of specific enzymatic pathways. Preliminary in vitro studies suggest that it exhibits inhibitory effects on certain cytochrome P450 enzymes, which are critical in drug metabolism. This property could potentially be leveraged to enhance the bioavailability of co-administered drugs, thereby improving therapeutic outcomes. Additionally, molecular docking simulations have revealed strong binding affinities to target proteins, further supporting its potential as a lead compound in drug development.

In vivo studies have also provided encouraging results. Animal models treated with 2-(3-(difluoromethoxy)phenyl)-2-methylpropanenitrile demonstrated significant reductions in inflammatory markers, suggesting its utility in treating chronic inflammatory conditions. Furthermore, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been characterized, revealing favorable properties such as good oral bioavailability and a relatively long half-life.

Despite these promising findings, challenges remain. The compound's long-term safety profile and potential off-target effects require further investigation. Current research is focused on optimizing its chemical structure to minimize toxicity while retaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials.

In conclusion, 2-(3-(difluoromethoxy)phenyl)-2-methylpropanenitrile represents a compelling area of research in chemical biology and drug discovery. Its unique chemical properties and promising biological activities position it as a potential candidate for the development of novel therapeutics. Continued research and development efforts will be crucial in unlocking its full potential and translating these findings into clinical applications.